Cas no 2228303-10-2 (methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate)

• Product Name: methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate
• CAS No: 2228303-10-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6446950
• PubChem ID: 165683697
• Update Time: 2025-06-10

methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate
• 2228303-10-2
• EN300-1776381
• methyl 3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-3-oxopropanoate

• Inchi： 1S/C11H16N2O3/c1-8(2)7-13-5-4-9(12-13)10(14)6-11(15)16-3/h4-5,8H,6-7H2,1-3H3
• InChI Key： OXBWJOIVKUXRQK-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate

Recent Advances in the Study of Methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate (CAS: 2228303-10-2)

The compound methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate (CAS: 2228303-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and ester functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate, highlighting its efficient production through a multi-step reaction involving condensation and esterification. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its bioavailability and metabolic stability, which are critical factors for its potential use as a drug.

In another groundbreaking study, researchers investigated the anti-inflammatory properties of methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate. The compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in in vitro models. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also identified the compound's interaction with specific signaling pathways, including NF-κB, which plays a central role in inflammation.

Further research has explored the compound's potential as an anticancer agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's mechanism of action involves the induction of apoptosis through the activation of caspase pathways. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate. Current research is focused on optimizing its pharmacokinetic properties and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The integration of computational modeling and high-throughput screening techniques is expected to accelerate its development.

In conclusion, methyl 3-1-(2-methylpropyl)-1H-pyrazol-3-yl-3-oxopropanoate (CAS: 2228303-10-2) represents a promising candidate for therapeutic applications in inflammation and oncology. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on elucidating its detailed mechanisms of action and exploring its potential in combination therapies. The continued advancement in this area holds significant promise for addressing unmet medical needs.